Cas no 412336-05-1 (tert-butyl 1-benzofuran-4-ylcarbamate)

tert-butyl 1-benzofuran-4-ylcarbamate structure
412336-05-1 structure
Product Name:tert-butyl 1-benzofuran-4-ylcarbamate
CAS No:412336-05-1
MF:C13H15NO3
MW:233.263103723526
CID:926750
PubChem ID:53432549
Update Time:2025-04-19

tert-butyl 1-benzofuran-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 1-benzofuran-4-ylcarbamate
    • tert-butyl N-(1-benzofuran-4-yl)carbamate
    • tert-butyl benzofuran-4-carbamate
    • DTXSID70700565
    • SCHEMBL6487660
    • TERT-BUTYL1-BENZOFURAN-4-YLCARBAMATE
    • 412336-05-1
    • Inchi: 1S/C13H15NO3/c1-13(2,3)17-12(15)14-10-5-4-6-11-9(10)7-8-16-11/h4-8H,1-3H3,(H,14,15)
    • InChI Key: JNWQRYMPARVORS-UHFFFAOYSA-N
    • SMILES: O(C(NC1=CC=CC2=C1C=CO2)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 233.10500
  • Monoisotopic Mass: 233.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 51.5Ų

Experimental Properties

  • PSA: 51.47000
  • LogP: 3.85280
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